Cas no 1557737-11-7 (6-oxaspiro3.5nonan-9-one)

6-oxaspiro3.5nonan-9-one Chemical and Physical Properties
Names and Identifiers
-
- 6-oxaspiro[3.5]nonan-9-one
- 6-oxaspiro3.5nonan-9-one
-
- Inchi: 1S/C8H12O2/c9-7-2-5-10-6-8(7)3-1-4-8/h1-6H2
- InChI Key: FSHFLWMQAYBKHR-UHFFFAOYSA-N
- SMILES: O1CCC(C2(C1)CCC2)=O
Computed Properties
- Exact Mass: 140.083729621 g/mol
- Monoisotopic Mass: 140.083729621 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 0.4
- Molecular Weight: 140.18
6-oxaspiro3.5nonan-9-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1662330-1.0g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 1g |
$1057.0 | 2023-06-04 | |
Enamine | EN300-1662330-0.5g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 0.5g |
$824.0 | 2023-06-04 | |
Enamine | EN300-1662330-2.5g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 2.5g |
$2071.0 | 2023-06-04 | |
Enamine | EN300-1662330-0.25g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 0.25g |
$524.0 | 2023-06-04 | |
Enamine | EN300-1662330-5.0g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 5g |
$3065.0 | 2023-06-04 | |
Aaron | AR01DWCW-50mg |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 50mg |
$362.00 | 2025-02-09 | |
Aaron | AR01DWCW-1g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 1g |
$1479.00 | 2025-02-09 | |
Aaron | AR01DWCW-250mg |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 250mg |
$746.00 | 2025-02-09 | |
1PlusChem | 1P01DW4K-2.5g |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95% | 2.5g |
$2622.00 | 2024-06-20 | |
Enamine | EN300-1662330-10000mg |
6-oxaspiro[3.5]nonan-9-one |
1557737-11-7 | 95.0% | 10000mg |
$4545.0 | 2023-09-21 |
6-oxaspiro3.5nonan-9-one Related Literature
-
Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
-
Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
-
Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
Additional information on 6-oxaspiro3.5nonan-9-one
Introduction to 6-oxaspiro3.5nonan-9-one (CAS No. 1557737-11-7)
6-oxaspiro3.5nonan-9-one, identified by the Chemical Abstracts Service Number (CAS No.) 1557737-11-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This spirocyclic ketone features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The compound’s molecular structure, consisting of a spirocyclic oxane ring fused with a nonane backbone, endows it with distinct chemical properties that make it a valuable candidate for further investigation.
The spirocyclic core of 6-oxaspiro3.5nonan-9-one contributes to its stability and reactivity, making it an attractive scaffold for designing novel molecules. Spirocyclic compounds are known for their rigid three-dimensional structures, which can influence biological activity by optimizing binding interactions with target proteins or enzymes. In recent years, there has been growing interest in spirocyclic derivatives due to their potential to enhance drug-like properties such as solubility, metabolic stability, and binding affinity.
One of the most compelling aspects of 6-oxaspiro3.5nonan-9-one is its versatility in synthetic chemistry. The presence of the ketone group and the spirocyclic junction allows for diverse functionalization strategies, enabling chemists to modify the molecule and explore its pharmacological profile. Researchers have been particularly interested in using this scaffold to develop inhibitors or modulators of key biological pathways. For instance, studies have suggested that derivatives of this compound may interact with enzymes involved in metabolic disorders or neurological diseases.
Recent advancements in computational chemistry have further enhanced the understanding of 6-oxaspiro3.5nonan-9-one’s properties. Molecular modeling techniques have been employed to predict how this compound might behave in biological systems, providing insights into its potential as a lead compound for drug discovery. These simulations have highlighted the importance of optimizing the substitution patterns on the spirocyclic core to maximize bioactivity while minimizing off-target effects.
The pharmaceutical industry has taken note of 6-oxaspiro3.5nonan-9-one’s potential, and several academic and industrial groups have initiated programs to explore its derivatives. Initial studies have shown promising results in vitro, where modified versions of this compound have demonstrated efficacy against certain disease-related targets. While clinical trials are still in early stages, these findings underscore the importance of 6-oxaspiro3.5nonan-9-one as a starting point for developing new therapeutic agents.
Beyond pharmaceutical applications, 6-oxaspiro3.5nonan-9-one has also shown promise in material science. Its unique structural features make it a candidate for use in advanced polymers or liquid crystals, where its rigidity and thermal stability could be leveraged to create novel materials with enhanced performance characteristics. Researchers are exploring ways to incorporate this compound into formulations that require high precision or specialized properties.
The synthesis of 6-oxaspiro3.5nonan-9-one presents both challenges and opportunities for synthetic chemists. While the spirocyclic core offers stability, constructing it efficiently requires careful planning to ensure high yields and purity. Recent methodological advances have improved access to this scaffold, making it more feasible for large-scale production or library synthesis efforts. These improvements are crucial for enabling broader exploration of its applications.
In conclusion, 6-oxaspiro3.5nonan-9-one (CAS No. 1557737-11-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable tool for researchers seeking to develop new drugs or materials. As more studies emerge detailing its properties and applications, it is likely that this compound will continue to play an important role in scientific innovation.
1557737-11-7 (6-oxaspiro3.5nonan-9-one) Related Products
- 2228467-35-2(2-amino-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol)
- 2167391-45-7(N4,N4-dimethyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-3,4-diamine)
- 1806300-01-5(1-(2-Ethoxybenzo[d]oxazol-4-yl)ethanone)
- 2034310-84-2([4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone)
- 307496-40-8(Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-)
- 117341-93-2(6-chloro-6-methylbicyclo3.1.0hexan-2-one)
- 2201540-39-6(N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide)
- 2138033-97-1(2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione hydrochloride)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)
- 701255-41-6(4-(3-phenyladamantane-1-carbonyl)morpholine)
